Cas no 105902-68-9 (1-(3-nitrophenyl)hexan-1-one)
1-(3-nitrophenyl)hexan-1-one structure
Product Name:1-(3-nitrophenyl)hexan-1-one
CAS No:105902-68-9
MF:C12H15NO3
MW:221.252403497696
CID:1169727
PubChem ID:12026868
Update Time:2025-04-20
1-(3-nitrophenyl)hexan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 1-(3-nitrophenyl)hexan-1-one
- DTXSID60476045
- 105902-68-9
- 1-Hexanone, 1-(3-nitrophenyl)-
-
- Inchi: 1S/C12H15NO3/c1-2-3-4-8-12(14)10-6-5-7-11(9-10)13(15)16/h5-7,9H,2-4,8H2,1H3
- InChI Key: FNASGZYMJWPNFO-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC=C(C=1)[N+](=O)[O-])CCCCC
Computed Properties
- Exact Mass: 221.10525
- Monoisotopic Mass: 221.10519334g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 247
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 62.9Ų
Experimental Properties
- PSA: 60.21
1-(3-nitrophenyl)hexan-1-one Related Literature
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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